Cas no 1795301-24-4 (5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide
• CAS No: 1795301-24-4
• MF: C₁₇H₁₇ClF₃N₃O₃S
• MW: 435.848392248154
• CID: 5368636
• Update Time: 2025-05-26

5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-N-[1-[5-(trifluoromethyl)-2-pyridinyl]-3-pyrrolidinyl]benzenesulfonamide
• 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide

• Inchi： 1S/C17H17ClF3N3O3S/c1-27-14-4-3-12(18)8-15(14)28(25,26)23-13-6-7-24(10-13)16-5-2-11(9-22-16)17(19,20)21/h2-5,8-9,13,23H,6-7,10H2,1H3
• InChI Key： HXXPYWFEAJLJLS-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=C(C(F)(F)F)C=C3)C2)(=O)=O)=CC(Cl)=CC=C1OC

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.1±60.0 °C(Predicted)
• pka: 10.24±0.20(Predicted)

Additional information on 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide

Introduction to 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide (CAS No. 1795301-24-4)

5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1795301-24-4, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a chloro substituent, a methoxy group, and a complex N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl} moiety makes this molecule a subject of intense study for its pharmacological implications.

The compound's structure is characterized by a benzene ring sulfonated at the 1-position, which is a common feature in many bioactive molecules. The sulfonamide group (-SO₂NH₂) is known for its ability to enhance solubility and binding affinity, making it a valuable component in drug design. The benzene ring is further modified by the presence of a chloro atom at the 5-position and a methoxy group at the 2-position, which can influence electronic properties and metabolic stability.

The pyrrolidinyl moiety, attached through an amide linkage to the benzene ring, introduces additional complexity to the molecule. This part of the structure is derived from a pyridine core, which is well-documented for its role in various biological pathways. Specifically, the 5-(trifluoromethyl)pyridin-2-yl group adds a trifluoromethyl substituent, a feature that is frequently employed in medicinal chemistry to improve metabolic stability and binding interactions with biological targets. The trifluoromethyl group can modulate the lipophilicity and electronic distribution of the molecule, thereby influencing its pharmacokinetic profile.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. The structure of 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide suggests potential activity as a neurotransmitter receptor antagonist or agonist. The combination of the pyrrolidinyl and pyridinyl moieties may allow this compound to interact with receptors such as serotonin receptors (e.g., 5-HT4), dopamine receptors (e.g., D3), or other G-protein coupled receptors (GPCRs). These interactions are critical for developing treatments for neurological disorders such as depression, anxiety, and cognitive impairments.

The sulfonamide group in this compound also opens up possibilities for interaction with enzymes that are involved in metabolic pathways. For instance, sulfonamides have been widely used in antibiotics due to their ability to inhibit bacterial enzymes like dihydropteroate synthase. While this compound may not be intended for antibiotic use, its sulfonamide moiety could still interact with mammalian enzymes, potentially leading to new therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet laboratory experiments. Molecular docking studies have been particularly useful in understanding how 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide might interact with target proteins. These studies suggest that the compound could bind to various receptor sites with high affinity, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the pyrrolidinyl group through nucleophilic substitution or condensation reactions is particularly critical. Additionally, the protection-deprotection strategies for the functional groups must be carefully managed to avoid unwanted side reactions. Given its complexity, the synthesis of 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzene-1-sulfonamide is likely to be carried out by experienced organic chemists who can navigate the challenges associated with multi-step synthesis.

In conclusion, 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-y]benzene -1-sulfonamide (CAS No. 1795301 -24 -4) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its predicted interactions with biological targets make it an intriguing molecule for further study. As research continues in computational chemistry and drug discovery technologies, compounds like this one will play an increasingly important role in developing new treatments for various diseases.